molecular formula C12H8ClNOS B8322522 7-Methyl-10-chloro-thieno[3,4-b][1,5]benzoxazepine

7-Methyl-10-chloro-thieno[3,4-b][1,5]benzoxazepine

Cat. No.: B8322522
M. Wt: 249.72 g/mol
InChI Key: XEJDTGYVRLVOOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methyl-10-chloro-thieno[3,4-b][1,5]benzoxazepine is a useful research compound. Its molecular formula is C12H8ClNOS and its molecular weight is 249.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8ClNOS

Molecular Weight

249.72 g/mol

IUPAC Name

4-chloro-7-methylthieno[3,4-b][1,5]benzoxazepine

InChI

InChI=1S/C12H8ClNOS/c1-7-2-3-10-9(4-7)14-12(13)8-5-16-6-11(8)15-10/h2-6H,1H3

InChI Key

XEJDTGYVRLVOOP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)OC3=CSC=C3C(=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 4.62 g. portion of 7-methyl-thieno[3,4-b][1,5]benzoxazepin-10(9H)-one is reacted with 4.60 g. of phosphorus pentachloride in 88 ml. of toluene as described in Example 7, to give 7-methyl-10-chloro-thieno[3,4-b][1,5]benzoxazepine. To this is added 40 ml. of dry toluene, 4.8 g. of N-ethylpiperazine and 10 ml. of triethylamine. The reaction is heated at 100° C. overnight, concentrated to a thick oil and treated as described in Example 3 giving the base compound which is then converted to the hemifumarate, m.p. 208°-209° C.
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